Cas no 878732-95-7 (8-(2-ethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-ethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878732-95-7
• MF: C₁₈H₁₉N₅O₃
• MW: 353.375163316727
• CID: 5555656
• Update Time: 2025-07-09

8-(2-ethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxy-phenyl)-2,3,7-trimethyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 8-(2-ethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H19N5O3/c1-5-26-13-9-7-6-8-12(13)22-10(2)11(3)23-14-15(19-17(22)23)21(4)18(25)20-16(14)24/h6-9H,5H2,1-4H3,(H,20,24,25)
• InChI Key： GVNUYOHAGBKTRP-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=CC=C3OCC)C1=NC1=C2C(=O)NC(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2-ethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 8-(2-ethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878732-95-7)

The compound 8-(2-ethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878732-95-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an imidazo[1,2-g]purine core with an ethoxyphenyl substituent, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for novel bioactive compounds has surged, driven by advancements in high-throughput screening and computational chemistry. The 8-(2-ethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione stands out due to its modular design, which allows for structural optimization to enhance binding affinity and selectivity. This adaptability is crucial for addressing challenges in drug resistance and off-target effects, topics frequently searched by professionals in the field.

The synthesis of CAS No. 878732-95-7 involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or microwave-assisted synthesis to improve yield and purity. These methods are widely discussed in academic forums and industry publications, reflecting their relevance to modern green chemistry initiatives. Additionally, the compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists exploring its oral bioavailability and drug delivery potential.

From a therapeutic perspective, 8-(2-ethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been investigated for its role in modulating kinase activity, a hotspot in oncology and inflammatory disease research. Its structure-activity relationship (SAR) profiles are often compared to established kinase inhibitors, a frequent query in PubMed and Google Scholar searches. This comparative analysis helps researchers identify lead compounds for further preclinical studies.

Beyond its biochemical applications, the compound's patent landscape is another area of interest. Intellectual property databases reveal filings related to its use in combination therapies and diagnostic tools, highlighting its versatility. Such innovations resonate with trending topics like personalized healthcare and theranostics, which dominate scientific and investor discussions alike.

In summary, 8-(2-ethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878732-95-7) exemplifies the intersection of medicinal chemistry and translational research. Its multifaceted applications, coupled with ongoing methodological refinements, position it as a valuable candidate for addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in drug development pipelines and academic inquiries.